Cas no 21850-77-1 (N-(1H-indol-3-ylmethyl)-N-methylprop-2-yn-1-amine ethanedioate (1:1))

N-(1H-indol-3-ylmethyl)-N-methylprop-2-yn-1-amine ethanedioate (1:1) structure
21850-77-1 structure
Product Name:N-(1H-indol-3-ylmethyl)-N-methylprop-2-yn-1-amine ethanedioate (1:1)
CAS No:21850-77-1
MF:C15H16N2O4
MW:288.298543930054
CID:1409222
PubChem ID:210881
Update Time:2025-04-20

N-(1H-indol-3-ylmethyl)-N-methylprop-2-yn-1-amine ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

    • N-(1H-indol-3-ylmethyl)-N-methylprop-2-yn-1-amine ethanedioate (1:1)
    • 21850-77-1
    • Oxalic acid--N-[(1H-indol-3-yl)methyl]-N-methylprop-2-yn-1-amine (1/1)
    • 3-(N-Methyl-N-(2-propynyl)aminomethyl)indole hydrogen oxalate
    • DTXSID50944460
    • Indole, 3-((methyl-2-propynylamino)methyl)-, oxalate (1:1)
    • Inchi: 1S/C13H14N2.C2H2O4/c1-3-8-15(2)10-11-9-14-13-7-5-4-6-12(11)13;3-1(4)2(5)6/h1,4-7,9,14H,8,10H2,2H3;(H,3,4)(H,5,6)
    • InChI Key: HQSXKLYVXVWRDA-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)=O.N(C)(CC#C)CC1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 288.11108
  • Monoisotopic Mass: 288.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.6Ų

Experimental Properties

  • Boiling Point: 352.1°C at 760 mmHg
  • Flash Point: 166.8°C
  • PSA: 93.63
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